BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Toxicological Profile of Dimethyl
Sulfate for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl sulfate

Cat. No.: B1214279

A Technical Guide for Scientists and Drug Development Professionals

Introduction

Dimethyl sulfate (DMS) is a potent methylating agent widely used in organic synthesis,
including the manufacturing of pharmaceuticals, dyes, and perfumes. Despite its utility, DMS
poses significant health risks due to its high toxicity, genotoxicity, and carcinogenicity. This
technical guide provides a comprehensive overview of the toxicological profile of dimethyl
sulfate, intended to inform researchers, scientists, and drug development professionals on its
hazardous properties and the necessary precautions for its safe handling. This document
summarizes key quantitative data in tabular format, outlines detailed experimental
methodologies for toxicological assessment, and visualizes critical mechanisms and workflows.

Physicochemical Properties

Understanding the physicochemical properties of dimethyl sulfate is crucial for assessing its
environmental fate, potential for exposure, and toxicological characteristics.
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Property Value Reference
Chemical Formula C2He04S [1]
Molecular Weight 126.13 g/mol [1]
Appearance Colorless, oily liquid [1]
Odor Faint, onion-like [1]
CAS Number 77-78-1 2]
Density 1.33 g/mL at 20°C [3]
Melting Point -27°C [3]
Boiling Point 188°C (with decomposition) [3]
Vapor Pressure 0.677 mm Hg at 25°C [3]
Water Solubility 28 g/L at 18°C [3]
Log K_ow_ 0.16 [3]
Flash Point 182°F (83°C) [4]

Toxicokinetics

Absorption

Dimethyl sulfate is rapidly absorbed through multiple routes of exposure, including inhalation,
ingestion, and dermal contact.[1][5] Its high volatility at room temperature presents a significant
inhalation hazard.[6]

Distribution

Following absorption, dimethyl sulfate is distributed throughout the body. Studies in rats have
shown that intravenously administered DMS is rapidly cleared from the bloodstream and is
undetectable after just a few minutes.[7] Due to its high reactivity, it is believed to be rapidly
metabolized in the organs it first reaches.[7] Research indicates that the lungs and brain exhibit
a higher degree of nucleic acid alkylation compared to the liver and kidneys, which is attributed
to these organs receiving a larger proportion of cardiac output.[5][8]
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Metabolism

The primary metabolic pathway for dimethyl sulfate is hydrolysis, which is slow, into methanol
and sulfuric acid.[5][8] It is this potent alkylating ability that is responsible for its toxic effects, as
it readily methylates cellular macromolecules.[9]

Excretion

The ultimate metabolites, sulfate and carbon dioxide, are excreted via the kidneys and lungs,
respectively.[9] The presence of kidney damage suggests a renal elimination route for DMS or
its metabolites.[5][8]

Mechanism of Toxicity

The principal mechanism of dimethyl sulfate's toxicity is its action as a powerful alkylating
agent. It readily methylates nucleophilic sites on cellular macromolecules, most notably DNA.
This methylation can lead to DNA damage, gene mutations, chromosomal aberrations, and
ultimately, cell death, genotoxicity, and carcinogenicity.[6]

DNA Alkylation

Dimethyl sulfate methylates DNA, with the primary adducts being N7-methylguanine and N3-
methyladenine.[4] This alkylation can disrupt DNA replication and transcription, leading to
mutations if not repaired.
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OECD 423: Acute Oral Toxicity

Dose single animal

\ 4

Observe for 48h

LN

If survives, dose at higher level If dies, dose at lower level

N

Determine LD50

OECD 471: Ames Test

OECD 402: Acute Dermal Toxicity ~OECD 403: Acute Inhalation Toxicity

Expose Salmonella strains to DMS
(with and without S9 activation)

Plate on histidine-deficient medium

Incubate and count revertant colonies

Apply substance to skin (24h) Expose animals (e.g., 4h)
Y \ 4
Observe for 14 days Observe for 14 days
Y \ 4
Record mortality & signs Determine LC50

OECD 474: In Vivo Micronucleus Test

Treat animals (e.g., mice) with DMS

Collect bone marrow or peripheral blood

Prepare and stain slides

Score micronucleated erythrocytes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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